Cas no 21383-85-7 (Pyrimido[5,4-d]pyrimidine,4,8-bis(1-aziridinyl)-2-chloro-)

Pyrimido[5,4-d]pyrimidine,4,8-bis(1-aziridinyl)-2-chloro- structure
21383-85-7 structure
Product Name:Pyrimido[5,4-d]pyrimidine,4,8-bis(1-aziridinyl)-2-chloro-
CAS No:21383-85-7
MF:C10H9ClN6
MW:248.671659231186
CID:286140
PubChem ID:352249
Update Time:2025-04-19

Pyrimido[5,4-d]pyrimidine,4,8-bis(1-aziridinyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

    • Pyrimido[5,4-d]pyrimidine,4,8-bis(1-aziridinyl)-2-chloro-
    • 4,8-bis(aziridin-1-yl)-2-chloropyrimido[5,4-d]pyrimidine
    • NSC-525562
    • DTXSID70326224
    • NSC525562
    • 21383-85-7
    • Inchi: 1S/C10H9ClN6/c11-10-14-7-6(9(15-10)17-3-4-17)12-5-13-8(7)16-1-2-16/h5H,1-4H2
    • InChI Key: HKCAPPCAQXYFKE-UHFFFAOYSA-N
    • SMILES: ClC1=NC2C(C(=N1)N1CC1)=NC=NC=2N1CC1

Computed Properties

  • Exact Mass: 248.05797
  • Monoisotopic Mass: 248.0577220g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • PSA: 57.58
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